Cas no 865659-01-4 (2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide)

• Product Name: 2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide
• CAS No: 865659-01-4
• CID: 4662092
• Update Time: 2025-06-08

2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-NITRO-N-(6-OXO-5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-YL)BENZENESULFONAMIDE
• 2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide

Additional information on 2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide

Professional Introduction to Compound with CAS No. 865659-01-4 and Product Name: 2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide

The compound identified by the CAS number 865659-01-4 and the product name 2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural complexity of this molecule, featuring both nitro and sulfonamide functional groups, combined with a cyclopentabthiophene core, positions it as a promising candidate for further exploration in drug discovery.

In recent years, the development of novel sulfonamide derivatives has been a focal point in academic and industrial research. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of nitrogen-containing heterocycles, such as the cyclopentabthiophene ring in this compound, enhances its pharmacological potential by improving metabolic stability and bioavailability. The 2-nitro substituent further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. For instance, sulfonamides containing nitro groups have been investigated for their role in modulating enzyme activity and receptor binding. The 6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl moiety adds an additional layer of complexity, potentially contributing to unique pharmacokinetic profiles. This structural motif has been explored in various therapeutic contexts, including the treatment of neurological disorders and infectious diseases.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing emerging challenges in medicine. For example, modifications to the sulfonamide core can enhance binding affinity to specific enzymes or receptors while minimizing off-target effects. The nitro group in 2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide serves as a key pharmacophore that can be tuned to optimize pharmacological activity. This has led to the development of novel compounds with improved therapeutic indices.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of the cyclopentabthiophene ring necessitates advanced synthetic methodologies to ensure high yield and purity. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to construct this complex framework efficiently. These synthetic strategies not only enhance scalability but also open avenues for further structural diversification.

Evaluation of the biological activity of 2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide has revealed promising results in preclinical studies. Initial assays indicate potential efficacy against various disease models, including cancer cell lines and inflammatory conditions. The presence of both nitro and sulfonamide groups suggests multiple mechanisms of action, which could contribute to its therapeutic versatility. Further investigation into its interaction with biological targets will provide deeper insights into its mode of action and potential clinical applications.

The compound's physicochemical properties have also been thoroughly characterized. Its solubility profile, melting point, and stability under different conditions are critical factors that determine its suitability for formulation and administration. Advanced computational methods have been employed to predict these properties accurately before experimental validation. Such simulations not only save time but also guide optimization efforts toward improving drug-like characteristics.

In conclusion, 2-Nitro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenesulfonamide represents a significant contribution to the field of medicinal chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for developing novel therapeutics. Ongoing research aims to elucidate its full pharmacological potential and explore new applications in human health. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly vital role in addressing unmet medical needs.